![molecular formula C10H7IO2 B3060774 3-Iodo-4-(prop-2-yn-1-yloxy)benzaldehyde CAS No. 812642-63-0](/img/structure/B3060774.png)
3-Iodo-4-(prop-2-yn-1-yloxy)benzaldehyde
Overview
Description
3-Iodo-4-(prop-2-yn-1-yloxy)benzaldehyde is a chemical compound with the molecular formula C10H7IO2 . It is used for chemical probe synthesis . This compound contains a light-activated benzophenone, alkyne tag, and aldehyde synthetic handle .
Molecular Structure Analysis
The molecular structure of similar compounds indicates an effective conjugation of the carbonyl group, the benzene ring, and the lone pair of the propyn-1-yloxy O atom . This suggests that this compound may have a similar structure.Chemical Reactions Analysis
When appended to a ligand or pharmacophore through its formyl linker, this building block allows for UV light-induced covalent modification of a biological target with potential for downstream applications via the alkyne tag .Physical and Chemical Properties Analysis
The molecular weight of this compound is 286.07 g/mol. More detailed physical and chemical properties might be found in databases like PubChem .Scientific Research Applications
Antioxidant, Antimicrobial, and Anticancer Properties
Derivatives of 2-(prop-2-yn-1-yloxy)benzaldehyde have been synthesized and evaluated for their antioxidant, antimicrobial, and anticancer properties. One study found that these compounds exhibit significant antioxidant capacity, good antibacterial activity against Bacillus subtilis, high antifungal activity against Aspergillus niger, and cytotoxic activity against breast adenocarcinoma cell line MCF-7 (Konuş et al., 2019).
Synthesis of Complex Organic Structures
The CuI-catalyzed intramolecular oxa-DielsAlder reaction of 2-(prop-2-yn-1-yloxy)benzaldehydes has been employed to synthesize pyranones, showcasing remarkable chemoselectivity. This synthesis is complemented by theoretical investigations, highlighting the reaction's efficiency and its potential for creating intricate organic molecules (Javan Khoshkholgh et al., 2012).
Development of Fluorescent Probes
Stable aromatic nitrile oxides reacted with 1-iodo-4-(prop-2-yn-1-yloxy)benzene to produce isoxazoles, which after further modification, yielded fluorescent probes. These probes have potential applications in click chemistry and cellular imaging, thanks to their fluorescence properties and stability (Minuti et al., 2016).
Antibacterial Activity
Novel 1,4-disubstituted 1,2,3-triazoles, synthesized using 3-methoxy-4-(prop-2-yn-1-yloxy)benzaldehyde, demonstrated significant antibacterial activity against a broad range of both gram-positive and gram-negative bacteria. These findings suggest potential applications in developing new antibacterial agents (Hussain et al., 2019).
Mechanism of Action
Target of Action
It is known that this compound can be used as a building block in chemical probe synthesis . When appended to a ligand or pharmacophore through its formyl linker, this building block allows for UV light-induced covalent modification of a biological target .
Mode of Action
The mode of action of 3-Iodo-4-(prop-2-yn-1-yloxy)benzaldehyde involves its interaction with a biological target through UV light-induced covalent modification . This interaction results in changes to the target, which can then be studied for downstream applications via the alkyne tag .
Result of Action
The molecular and cellular effects of this compound’s action would depend on the specific biological target and the nature of the covalent modification. The compound’s alkyne tag allows for downstream applications, potentially enabling the study of these effects .
Properties
IUPAC Name |
3-iodo-4-prop-2-ynoxybenzaldehyde | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H7IO2/c1-2-5-13-10-4-3-8(7-12)6-9(10)11/h1,3-4,6-7H,5H2 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PCJAUPFGYNVSGX-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C#CCOC1=C(C=C(C=C1)C=O)I | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H7IO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50392321 | |
Record name | 3-iodo-4-(prop-2-yn-1-yloxy)benzaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50392321 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
286.07 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
812642-63-0 | |
Record name | 3-iodo-4-(prop-2-yn-1-yloxy)benzaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50392321 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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